Cas no 2089246-05-7 (rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid)
rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.0]hexane-1-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,3R,5R)-
- rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid
- rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid
-
- Inchi: 1S/C12H19NO4/c1-11(2,3)17-10(16)13-8-4-7-5-12(7,6-8)9(14)15/h7-8H,4-6H2,1-3H3,(H,13,16)(H,14,15)/t7-,8+,12+/m0/s1
- InChI Key: SNFJFCWJDFDLSN-JOAULVNJSA-N
- SMILES: [C@]12(C(O)=O)[C@]([H])(C1)C[C@@H](NC(OC(C)(C)C)=O)C2
rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-349271-0.05g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 0.05g |
$312.0 | 2023-09-03 | |
| Enamine | EN300-349271-0.1g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 0.1g |
$466.0 | 2023-09-03 | |
| Enamine | EN300-349271-0.25g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 0.25g |
$666.0 | 2023-09-03 | |
| Enamine | EN300-349271-0.5g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 0.5g |
$1046.0 | 2023-09-03 | |
| Enamine | EN300-349271-1.0g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-349271-2.5g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 2.5g |
$2631.0 | 2023-09-03 | |
| Enamine | EN300-349271-5.0g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 5.0g |
$3894.0 | 2023-02-22 | |
| Enamine | EN300-349271-10.0g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 10.0g |
$5774.0 | 2023-02-22 | |
| Enamine | EN300-349271-1g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 1g |
$1343.0 | 2023-09-03 | |
| Enamine | EN300-349271-5g |
rac-(1R,3R,5R)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
2089246-05-7 | 95% | 5g |
$3894.0 | 2023-09-03 |
rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid
Research Brief on rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2089246-05-7)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclic scaffolds in drug discovery. Among these, the compound rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2089246-05-7) has emerged as a promising intermediate for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.
The compound, characterized by its bicyclo[3.1.0]hexane core and tert-butoxycarbonyl (Boc) protected amino group, has been extensively studied for its role in the development of peptidomimetics and small-molecule inhibitors. Recent studies have demonstrated its utility in the synthesis of constrained amino acid analogs, which are pivotal in modulating protein-protein interactions (PPIs) and enhancing metabolic stability. The CAS number 2089246-05-7 has been frequently cited in patents and publications, underscoring its importance in medicinal chemistry.
One of the key applications of rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid is in the design of protease inhibitors. Researchers have leveraged its rigid bicyclic structure to impose conformational constraints on peptide backbones, thereby improving binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of hepatitis C virus (HCV) NS3/4A protease inhibitors, resulting in compounds with enhanced potency and reduced off-target effects.
In addition to its role in protease inhibition, this compound has also been explored as a building block for the synthesis of gamma-aminobutyric acid (GABA) analogs. The bicyclo[3.1.0]hexane moiety mimics the folded conformation of GABA, enabling the development of novel ligands for GABA receptors. A recent preprint on bioRxiv highlighted the use of this scaffold in the design of selective GABAA receptor modulators, which exhibit potential for treating anxiety and epilepsy disorders.
From a synthetic perspective, the preparation of rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid involves a multi-step sequence starting from commercially available precursors. Key steps include the cyclopropanation of a diene intermediate followed by Boc protection and carboxylation. Recent optimizations in the synthetic route, as detailed in a 2024 Organic Process Research & Development article, have improved the overall yield and scalability, making this compound more accessible for industrial applications.
In conclusion, rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo[3.1.0]hexane-1-carboxylic acid (CAS: 2089246-05-7) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span from protease inhibitors to GABA receptor modulators, reflecting its broad utility in drug discovery. Ongoing research continues to uncover new therapeutic opportunities for this compound, solidifying its position as a key intermediate in the development of next-generation pharmaceuticals.
2089246-05-7 (rac-(1R,3R,5R)-3-{(tert-butoxy)carbonylamino}bicyclo3.1.0hexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)